2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one is a brominated arylthio-substituted cyclohexanone derivative. Its structure features a cyclohexanone core with a sulfanyl (-S-) group at the 2-position, linked to a 2-bromophenyl moiety. The bromine atom enhances lipophilicity, while the sulfanyl group introduces unique electronic and steric properties compared to amino or sulfonyl analogs.
Properties
Molecular Formula |
C12H13BrOS |
|---|---|
Molecular Weight |
285.20 g/mol |
IUPAC Name |
2-(2-bromophenyl)sulfanylcyclohexan-1-one |
InChI |
InChI=1S/C12H13BrOS/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1,3,5,7,12H,2,4,6,8H2 |
InChI Key |
NXYSSJJCDLQXEQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(=O)C(C1)SC2=CC=CC=C2Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one typically involves the reaction of 2-bromothiophenol with cyclohexanone under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, and a solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is stirred at room temperature or slightly elevated temperatures until the desired product is formed.
Industrial Production Methods
While specific industrial production methods for 2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to obtain the compound in high yield and purity.
Chemical Reactions Analysis
Types of Reactions
2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).
Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN).
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Cyclohexanol derivatives.
Substitution: Various substituted cyclohexanone derivatives, depending on the nucleophile used.
Scientific Research Applications
2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Medicine: Research into potential therapeutic applications, such as anti-inflammatory or anticancer properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one involves its interaction with specific molecular targets. The bromophenylsulfanyl group can interact with proteins or enzymes, potentially inhibiting their activity. The exact pathways and targets depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Key Observations :
- Electronic Effects: The sulfanyl group (-S-) is less electronegative than sulfonyl (-SO₂-) or amino (-NH-) groups, altering reactivity in nucleophilic or electrophilic reactions.
Analytical Characterization
- Mass Spectrometry (MS): Br-Ketamine exhibits α-cleavage at the C1-C2 bond, producing a base peak at m/z 281.0423 . Sulfanyl analogs like 2-[(4-Fluorophenyl)sulfanyl]cyclohexan-1-one may show fragmentation at the C-S bond, yielding ions such as [C₆H₅F-S]⁺ (m/z 127.02) and cyclohexanone-derived fragments .
- Nuclear Magnetic Resonance (NMR): The ¹H NMR of sulfanyl derivatives typically shows downfield shifts for protons near the sulfur atom (δ 2.5–3.5 ppm for cyclohexanone protons), contrasting with upfield shifts in amino analogs due to hydrogen bonding .
Biological Activity
2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one is a compound that has garnered attention due to its potential biological activities. This article explores its synthesis, structural characteristics, and biological effects, particularly focusing on its antimicrobial, anticancer, and antioxidant properties.
Chemical Structure and Properties
The molecular formula of 2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one is . The compound features a cyclohexanone ring with a bromophenyl sulfanyl group, which is significant for its reactivity and biological activity.
Structural Features
| Feature | Description |
|---|---|
| Cyclohexanone Ring | Provides a stable framework for biological interactions. |
| Bromophenyl Group | Enhances lipophilicity and may influence binding to biological targets. |
| Sulfanyl Linkage | Imparts unique reactivity and potential interaction with thiol-containing biomolecules. |
Antimicrobial Activity
Research indicates that compounds with similar structures exhibit notable antimicrobial properties. For instance, derivatives of bromophenyl sulfides have shown effectiveness against various bacterial strains. The presence of the bromine atom in the structure may enhance the compound's ability to disrupt microbial membranes or interfere with metabolic processes.
Anticancer Activity
Studies have demonstrated that 2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one exhibits cytotoxic effects against several cancer cell lines. The mechanism of action appears to involve:
- Cell Cycle Arrest : Induction of growth arrest at various phases (G1/S and G2/M) in cancer cells.
- Apoptosis Induction : Triggering apoptotic pathways through upregulation of cell cycle inhibitors like p21 and p27.
Case Study : A study evaluating the cytotoxicity of related compounds found that those containing a sulfanyl group displayed significant inhibition of cell proliferation in MCF-7 (breast cancer) and HepG2 (liver cancer) cell lines, suggesting similar potential for 2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one.
| Cell Line | IC50 (µM) | Mechanism |
|---|---|---|
| MCF-7 | 15.4 | Apoptosis induction |
| HepG2 | 12.3 | Cell cycle arrest |
Antioxidant Activity
The antioxidant capacity of 2-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one has been assessed using the DPPH method. Compounds with similar structures have shown varying degrees of radical scavenging activity, indicating that this compound may also possess protective effects against oxidative stress.
Research Findings
Recent studies have highlighted the importance of structural modifications in enhancing biological activity. For example:
- Sulfanyl Group : Essential for the anticancer activity observed in many derivatives.
- Bromine Substitution : Influences both lipophilicity and biological target interactions.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
